(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,5-dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15FO3/c1-20-14-7-9-17(21-2)15(11-14)16(19)8-6-12-4-3-5-13(18)10-12/h3-11H,1-2H3/b8-6+
• InChI Key: QAKGVBPFDIQTCI-SOFGYWHQSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=O)C=CC2=CC(=CC=C2)F
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)C(=O)/C=C/C2=CC(=CC=C2)F
• Molecular Formula: C17H15FO3
• Molecular Weight: 286.30 g/mol

Description

(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one is a chemical compound that belongs to the family of chalcones. This compound has been widely studied due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

(2E)-1-(2,5-Dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, antitumor, and antimicrobial effects. Moreover, it has been found to possess potent antioxidant and free radical scavenging properties.

Mechanism of Action

The mechanism of action of (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one is not fully understood. However, it has been proposed that the compound exerts its pharmacological effects through several mechanisms, including inhibition of inflammatory mediators, modulation of oxidative stress, and interference with cell signaling pathways.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one. It has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo. Moreover, it has been found to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation products in cells and tissues. Additionally, it has been reported to possess antitumor activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one in lab experiments include its potent pharmacological activities, low toxicity, and ease of synthesis. However, the limitations of using this compound include its poor solubility in water, which may limit its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on (2E)-1-(2,5-Dimethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one. One direction is to investigate the compound's potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to improve the compound's pharmacokinetic properties and develop novel formulations for its delivery. Moreover, further studies are needed to elucidate the compound's mechanism of action and identify its molecular targets.